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Compound of Interest

Compound Name: Butylmalonic acid

Cat. No.: B1203428 Get Quote

An In-depth Technical Guide to Butylmalonic Acid: Safety Data Sheet and Handling

Precautions

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety information and handling

procedures for Butylmalonic acid (CAS No. 534-59-8). Adherence to these guidelines is

crucial for ensuring a safe laboratory environment.

Chemical Identification and Properties
A summary of the key identifiers and physicochemical properties of Butylmalonic acid is

presented below. This data is essential for its correct identification and for predicting its

behavior under various experimental conditions.

Table 1: Chemical Identification
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Identifier Value

Chemical Name Butylmalonic acid[1][2][3]

Synonyms
2-Butylmalonic acid, n-Butylmalonic acid, 1,1-

Pentanedicarboxylic acid[1][2]

CAS Number 534-59-8[1][2][3]

EC Number 208-602-7[3][4]

Molecular Formula C₇H₁₂O₄[1][2][3]

| Molecular Weight | 160.17 g/mol [2][3] |

Table 2: Physical and Chemical Properties

Property Value

Appearance White crystalline powder/solid[1][3][5]

Melting Point 105 - 107 °C[3]

Boiling Point ~329 - 333 °C at 760 mmHg[3][5]

Water Solubility 438 g/L (at 25 °C)[1]

pKa 2.96 (at 5 °C)[1]

Density 1.197 g/cm³[5]

| Flash Point | 169.4 °C[5] |

Hazard Identification and Classification
Butylmalonic acid is classified as a hazardous substance according to the Globally

Harmonized System (GHS). Understanding these hazards is the first step in risk mitigation.

Table 3: GHS Hazard Classification
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Category Code Description

Signal Word - Warning[2][4][6]

Hazard Pictogram GHS07 ! (Exclamation Mark)[2][4]

Hazard Statements H315 Causes skin irritation[1][2][4][6]

H319
Causes serious eye irritation[1]

[2][4][6]

H335
May cause respiratory

irritation[1][2][6]

| PBT/vPvB Assessment | - | Not considered to be either persistent, bioaccumulative and toxic

(PBT), or very persistent and very bioaccumulative (vPvB)[4] |

Toxicological Information
While comprehensive toxicological data is limited, the primary hazards are related to irritation.

Table 4: Summary of Toxicological Effects

Endpoint Result

Acute Toxicity No data available[3]

Skin Corrosion/Irritation Category 2: Causes skin irritation[1][2][4]

Serious Eye Damage/Irritation Category 2: Causes serious eye irritation[1][2][4]

Respiratory or Skin Sensitization No data available[3]

Germ Cell Mutagenicity No data available[3]

Carcinogenicity
Not identified as a probable, possible or

confirmed human carcinogen by IARC[3]

| Specific Target Organ Toxicity (Single Exposure) | Category 3: May cause respiratory

irritation[1][2][3] |
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Safe Handling and Storage Protocols
Proper handling and storage are critical to minimize exposure and maintain the chemical's

integrity. The following workflow outlines the essential steps for safe handling in a laboratory

setting.
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1. Preparation

2. Don PPE

Ensure readiness

Review SDS
Ensure ventilation (fume hood)

3. Chemical Handling

Minimize exposure

Wear:
- Safety goggles
- Nitrile gloves

- Lab coat

4. Experimentation

Proceed with research

Avoid dust formation
Use smallest practical quantity

5. Decontamination & Waste Disposal

Maintain safe workspace

6. Post-Handling

Conclude safely

Clean spills promptly
Dispose of waste per regulations

Remove PPE
Wash hands thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling Butylmalonic acid.
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[1]

Keep the container tightly closed to prevent moisture absorption.[1][7]

Store locked up.[1][8]

Incompatible Materials: Strong oxidizing agents and strong acids.[7][9]

Exposure Controls and Personal Protection
Engineering controls and Personal Protective Equipment (PPE) are the primary defenses

against exposure.

Table 5: Exposure Controls and Personal Protective Equipment (PPE)

Control Type Specification

Engineering Controls

Use in a well-ventilated area, preferably
with local exhaust ventilation (fume
hood).[4][9] Eyewash stations and safety
showers must be readily accessible.[7][9]

Eye/Face Protection

Wear chemical safety goggles compliant with

OSHA 29 CFR 1910.133 or European Standard

EN166.[4][9]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile)

and a lab coat or other protective clothing to

prevent skin contact.[4][9]

Respiratory Protection

If dust is generated, use a NIOSH/MSHA or EN

149 approved respirator, such as a type N95

dust mask.[9]

| General Hygiene | Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the

work area.[9] Contaminated clothing should be removed and washed before reuse.[1][4] |
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Emergency Procedures
In the event of an accidental release or exposure, a swift and correct response is vital.

Accidental Release Measures (Spills)
The appropriate response to a spill depends on its scale. The following protocol provides a

decision-making framework.

Spill Detected

Evacuate immediate area
Alert others

Assess spill size

Don appropriate PPE
(Gloves, Goggles, Respirator)

Small & Controllable

Evacuate laboratory
Restrict access

Large or Uncontrolled

Sweep up solid material
Avoid creating dust

Place in a sealed container
for hazardous waste disposal

Clean spill area

Notify Safety Officer / Emergency Response
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Click to download full resolution via product page

Caption: Emergency response protocol for a Butylmalonic acid spill.

Key Spill Response Steps:

Personal Precautions: Wear suitable protective equipment.[4]

Environmental Precautions: Prevent the product from entering drains.[4][6]

Containment: Pick up and arrange disposal without creating dust. Sweep up and shovel into

a suitable, closed container.[4][6]

First Aid Measures
Immediate first aid can significantly reduce the severity of injury from exposure.

Exposure Event

Skin Contact

Remove contaminated clothing.
Wash skin with plenty of soap and water.
If irritation occurs, seek medical advice.

 Skin

Eye Contact

Rinse cautiously with water for at least 15 mins.
Remove contact lenses, if present/easy.
Continue rinsing.
If irritation persists, seek medical advice.

 Eyes

Inhalation

Move person to fresh air.
Keep comfortable for breathing.
If feeling unwell, seek medical advice.

 Inhaled

Ingestion

Rinse mouth with water.
Do NOT induce vomiting.
Seek immediate medical advice.

 Swallowed

Click to download full resolution via product page

Caption: First aid measures for different routes of exposure.

In all cases of exposure, show the Safety Data Sheet to the attending medical professional.[3]

[6]

Firefighting Measures
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Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).[4][6]

Special Hazards: Combustion may produce carbon oxides (CO, CO₂).[6]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[4][6]

Disposal Considerations
Disposal of Butylmalonic acid and its containers must be done in accordance with local,

regional, and national hazardous waste regulations.[4][9] Do not allow the product to be

released into the environment or enter drains.[3][9] Chemical waste generators are responsible

for determining the correct waste classification and disposal methods.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1203428#butylmalonic-acid-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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